Cas no 2182-14-1 (Vindoline)

• Product Name: Vindoline
• CAS No: 2182-14-1
• MF: C₂₅H₃₂N₂O₆
• MW: 456.531387329102
• MDL: MFCD27991347
• CID: 42580
• PubChem ID: 260535
• Update Time: 2025-04-18

Vindoline Chemical and Physical Properties

Names and Identifiers

• Vindoline
• Vindoline free base
• Bufexamacum
• aspidospermidine-3-carboxylicacid,4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-me
• thoxy-1-methyl-,methylester,(2-beta,3-beta,4-beta,5-alpha,12-beta,19-alpha)
• vindolin
• Aspidospermidine-3-carboxylic acid, 4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2beta,3beta,4beta,5alpha,12beta,19alpha)-
• (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-(Acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methyl-aspidospermidine-3-carboxylic acid methyl ester
• Vindoline Tartrate
• VINDOLINE(RG) PrintBack
• Vindoline, froM Myrica rubra
• 4-acetoxy-3-hydroxy-16-methoxy-1-methyl-6,7-didehydro-aspidospermidine-3-carboxylic acid methyl ester
• [ "" ]
• Methyl (1R,9S,10S,12R,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[
• Methyl (1R,9S,10S,12R,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• SCHEMBL234532
• NSC 91994
• SR-05000002168-3
• VINDOLINE [MI]
• EINECS 218-558-0
• 57794-53-3
• Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8- methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino[8,1- cd]carbazole-5-carboxylate
• Aspidospermidine-3-carboxylic acid,7-didehydro-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2.beta.,3.beta.,4.beta.,5.alpha.,12.beta.,19.alpha.)-
• NSC-628056
• CHEBI:16380
• Methyl 4-(acetyloxy)-3-hydroxy-16-methoxy-1-methyl-6,7-didehydroaspidospermidine-3-carboxylate
• MEGxp0_001802
• HY-N0687
• s3970
• (-)-Vindoline
• DTXSID901045589
• SR-05000002168-2
• NSC91994
• NSC-91994
• AKOS032962057
• Q15427936
• ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYL-, METHYL ESTER, (2.BETA.,3.BETA.,4.BETA.,5.ALPHA.,12R,19.ALPHA.)-
• NSC823866
• NCI60_042033
• CCG-208615
• Vindoline, >=98.0% (HPLC)
• NCGC00163666-02
• (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-(Acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methylaspidospermidine-3-carboxylic acid
• CHEMBL2001832
• NSC 628056
• NSC-823866
• CS-0009711
• SR-05000002168
• methyl 4beta-acetyloxy-3beta-hydroxy-16-methoxy-1-methyl-6,7-didehydro-2beta,5alpha,12beta,19alpha-aspidospermidine-3alpha-carboxylate
• 571PJ1LW03
• UNII-571PJ1LW03
• (2.BETA.,3.BETA.,4.BETA.,5.ALPHA.,12.BETA.,19.ALPHA.)-4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYLASPIDOSPERMIDINE-3-CARBOXYLIC ACID METHYL ESTER
• 2182-14-1
• ACon1_000494
• MFCD27991347
• BRD-K64280411-001-01-7
• SMP2_000150
• B0005-464462
• Oprea1_516969
• NS00018366
• BCP20999
• SCHEMBL10018528
• AKOS015895493
• Methyl (1R,9R,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• C01626
• Methyl (1S,9S,10R,11S,12S,19S)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• Vindoline, (-)-
• A878920
• NSC628056
• Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8-methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino(8,1-cd)carbazole-5-carboxylate
• (2 beta,3 beta,4 beta,5 alpha,12 beta,19 alpha)-4-(acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1-methylaspidospermidine-3-carboxylic acid
• Methyl 11-(acetyloxy)-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo(10.6.1.0,.0,.0,)nonadeca-2(7),3,5,13-tetraene-10-carboxylic acid
• Vindoline, monohydrochloride, (2beta,3beta,4beta,5alpha,12beta,19alpha)-isomer
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• (2BETA,3BETA,4BETA,5ALPHA,12BETA,19ALPHA)-4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYLASPIDOSPERMIDINE-3-CARBOXYLIC ACID METHYL ESTER
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• Vindoline (8CI)
• Methyl (3aR,4R,5S,5aR,10bR,13aR)-4-(acetyloxy)-3a-ethyl-5-hydroxy-8-methoxy-6-methyl-3a,4,5,5a,6,11,12,13a-octahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate
• Vindoline, citrate, (2beta,3beta,4beta,5alpha,12beta,19alpha)-isomer
• ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 4-(ACETYLOXY)-6,7-DIDEHYDRO-3-HYDROXY-16-METHOXY-1-METHYL-, METHYL ESTER, (2BETA,3BETA,4BETA,5ALPHA,12R,19ALPHA)-
• 10197-89-4
• Methyl 11-(acetyloxy)-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.0,.0,.0,]nonadeca-2(7),3,5,13-tetraene-10-carboxylic acid
• 218-558-0
• FV10830
• (2?,3?,4?,5?,12?,19?)-4-(Acetyloxy)-6,7-didehydro-3-hydroxy-16-methoxy-1 -methyl-aspidospermidine-3-carboxylic acid methyl ester;NSC91994;(-)-Vindoline

• MDL： MFCD27991347
• Inchi： 1S/C25H32N2O6/c1-6-23-10-7-12-27-13-11-24(19(23)27)17-9-8-16(31-4)14-18(17)26(3)20(24)25(30,22(29)32-5)21(23)33-15(2)28/h7-10,14,19-21,30H,6,11-13H2,1-5H3/t19-,20+,21+,23+,24+,25-/m0/s1
• InChI Key： CXBGOBGJHGGWIE-ACSXSLCXSA-N
• SMILES： O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=CC(=CC=4N2C)OC)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

• Exact Mass: 456.22600
• Monoisotopic Mass: 456.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.5
• Molecular Weight: 456.5

Experimental Properties

• Color/Form: Powder
• Density: 1.3300
• Melting Point: 164-165°C
• Boiling Point: 569.8 °C at 760 mmHg
• Flash Point: 298.4 °C
• Refractive Index: 1.626
• PSA: 88.54000
• LogP: 1.64420
• Solubility: Soluble in water
• pka: 5.5 in 66% DMF (Moza, Trojánek)
• Specific Rotation: -65±3°, (c=1.5, in methanol)

Vindoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P281
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： 36/37-24/25
• RTECS：CJ0120000
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids Plumeran-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids
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